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Compound of Interest

Compound Name: Haloprogin

Cat. No.: B1672930 Get Quote

Essential Safety and Handling Guide for
Haloprogin
This document provides immediate and essential safety, handling, and disposal information for

Haloprogin, tailored for researchers, scientists, and drug development professionals.

Following these procedural guidelines is critical for ensuring laboratory safety.

Physicochemical and Toxicological Data
A summary of key quantitative data for Haloprogin is presented below for easy reference.
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Property Value Reference

Molecular Formula C9H4Cl3IO [1][2]

Molecular Weight 361.39 g/mol [2]

Melting Point 113.5 - 115 °C [3][4]

Boiling Point 391.9°C at 760 mmHg [3][5]

Flash Point 190.8°C [3][5]

Solubility Insoluble in water [4]

Appearance Solid [3]

Acute Toxicity (LD50, mice)
>3 g/kg (oral and s.c.); 510

mg/kg (i.p.)
[2]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling Haloprogin to prevent skin and

eye contact, and inhalation.[3]
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PPE Category Item Specification Rationale

Hand Protection
Chemical-

impermeable gloves

Double gloving is

recommended.[6]

Nitrile or other

resistant material.

Powder-free.[7]

Prevents dermal

absorption.[3]

Body Protection
Protective disposable

gown

Lint-free, low-

permeability fabric

with a solid front, long

sleeves, and tight-

fitting cuffs.[6]

Protects skin from

splashes and

contamination.

Eye and Face

Protection

Safety goggles and

face shield

Goggles should be

worn for eye

protection. A face

shield provides a full

range of protection

against splashes.[7]

Protects against

accidental splashes to

the eyes and face.[3]

Respiratory Protection
N95 or higher

respirator

Use when handling

the powder form or if

dust/aerosols may be

generated.[7]

Minimizes inhalation

of airborne particles.

[3]

Operational Plan: Handling and Storage
Engineering Controls:

Handle Haloprogin in a well-ventilated place, such as a chemical fume hood, to avoid the

formation of dust and aerosols.[3]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[3]

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by covering surfaces with absorbent, disposable liners.
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Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood to minimize exposure to dust.

Solution Preparation: When preparing solutions, add Haloprogin to the solvent slowly to

avoid splashing.

Decontamination: After handling, decontaminate all surfaces, equipment, and glassware.

Wipe down the work area with an appropriate cleaning agent.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[6]

Storage:

Store Haloprogin in a tightly sealed container in a cool, dry, and well-ventilated area.

Protect from light, as the compound is photosensitive.[2]

For stock solutions, store at -80°C for up to 6 months or -20°C for up to 1 month.[8]

Disposal Plan
Proper disposal of Haloprogin and contaminated materials is crucial to prevent environmental

contamination and accidental exposure.

Waste Segregation:

All disposable materials that have come into contact with Haloprogin, including gloves,

gowns, and absorbent pads, should be considered hazardous waste.

Place these materials in a designated, sealed, and clearly labeled hazardous waste

container.[9]

Disposal of Unused Haloprogin:

Take-Back Programs: The preferred method of disposal is through a community-based drug

take-back program.[10]

Household Trash Disposal (if no take-back program is available):
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Do not flush down the sink or toilet.[10]

Remove the Haloprogin from its original container.

Mix it with an undesirable substance such as used coffee grounds or kitty litter to make it

less appealing to children and pets.[10]

Place the mixture in a sealable bag, can, or other container to prevent leakage.[10]

Before discarding the original container, remove or scratch out all identifying information

from the label.[10]

Disposal of Contaminated Solvents:

Collect all waste solvents in a designated, properly labeled, and sealed hazardous waste

container.

Dispose of the solvent waste through a certified chemical waste management company.[11]

Experimental Workflow for Handling Haloprogin
The following diagram illustrates the standard workflow for safely handling Haloprogin in a

laboratory setting.
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Caption: Workflow for Safe Handling of Haloprogin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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